Cas no 2091221-63-3 (ethyl 4-chloro-3-(chloromethyl)benzoate)

• Product Name: ethyl 4-chloro-3-(chloromethyl)benzoate
• CAS No: 2091221-63-3
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 5238919
• Update Time: 2025-07-17

ethyl 4-chloro-3-(chloromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-3-(chloromethyl)-, ethyl ester
• ethyl 4-chloro-3-(chloromethyl)benzoate

• Inchi： 1S/C10H10Cl2O2/c1-2-14-10(13)7-3-4-9(12)8(5-7)6-11/h3-5H,2,6H2,1H3
• InChI Key： CHZYEEIZIZMCSY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(Cl)C(CCl)=C1

Additional information on ethyl 4-chloro-3-(chloromethyl)benzoate

Ethyl 4-Chloro-3-(Chloromethyl)benzoate (CAS No. 2091221-63-3): An Overview

Ethyl 4-chloro-3-(chloromethyl)benzoate (CAS No. 2091221-63-3) is a versatile organic compound with a wide range of applications in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes a chloromethyl group and an ester functional group, making it an interesting subject for both academic research and industrial applications.

The chemical structure of ethyl 4-chloro-3-(chloromethyl)benzoate can be represented as C₁₀H₉Cl₂O₂. The presence of the chloromethyl group imparts significant reactivity to the molecule, allowing it to participate in various chemical reactions. This reactivity is particularly useful in synthetic chemistry, where the compound can serve as a building block for more complex molecules.

In recent years, there has been growing interest in the use of ethyl 4-chloro-3-(chloromethyl)benzoate in the development of new pharmaceuticals. The compound's ability to undergo selective functionalization and its stability under various reaction conditions make it a valuable intermediate in drug synthesis. For instance, studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and anti-cancer properties.

The synthesis of ethyl 4-chloro-3-(chloromethyl)benzoate typically involves the reaction of 4-chloro-3-(chloromethyl)benzoic acid with ethanol in the presence of an acid catalyst. This process is well-documented in the literature and can be optimized to achieve high yields and purity. The resulting product is a colorless liquid with a characteristic odor, which can be further purified using techniques such as distillation or recrystallization.

In addition to its use in pharmaceuticals, ethyl 4-chloro-3-(chloromethyl)benzoate has found applications in materials science. Its unique chemical properties make it suitable for the synthesis of polymers and other advanced materials. For example, researchers have explored the use of this compound as a monomer in the preparation of functionalized polymers with tailored properties for specific applications, such as drug delivery systems and coatings.

The environmental impact of ethyl 4-chloro-3-(chloromethyl)benzoate is also an important consideration. Studies have shown that the compound is biodegradable under certain conditions, which makes it a more environmentally friendly option compared to some other organic compounds. However, proper handling and disposal practices are still essential to minimize any potential risks.

In conclusion, ethyl 4-chloro-3-(chloromethyl)benzoate (CAS No. 2091221-63-3) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and reactivity make it an important intermediate in synthetic chemistry and a valuable component in the development of new materials and pharmaceuticals. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and importance.